Cas no 2549063-76-3 (7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one)

7-Fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a fluorinated quinazolinone derivative with a substituted piperidine-pyrazine moiety. Its structural features, including the fluoro-substituted aromatic ring and the methoxypyrazine group, suggest potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active compounds. The compound's rigid heterocyclic core and strategic substitutions may enhance binding affinity and selectivity in target interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The presence of both hydrogen bond acceptors and lipophilic regions could contribute to improved pharmacokinetic properties.

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one structure

2549063-76-3 structure

Product Name:7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

CAS No:2549063-76-3

MF:C₁₉H₂₀FN₅O₂

MW:369.392807006836

CID:5314839

PubChem ID:154830162

Update Time:2025-10-31

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

- 2549063-76-3
- F6747-6211
- 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
- AKOS040722947
- 7-Fluoro-3-[[1-(3-methoxy-2-pyrazinyl)-4-piperidinyl]methyl]-4(3H)-quinazolinone
- Inchi： 1S/C19H20FN5O2/c1-27-18-17(21-6-7-22-18)24-8-4-13(5-9-24)11-25-12-23-16-10-14(20)2-3-15(16)19(25)26/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3
- InChI Key： ASEBRBOPDTVPEP-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC(F)=C2)C(=O)N(CC2CCN(C3=NC=CN=C3OC)CC2)C=1

Computed Properties

Exact Mass: 369.16010306g/mol
Monoisotopic Mass: 369.16010306g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 554
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 70.9Å²

Experimental Properties

Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 556.3±60.0 °C(Predicted)
pka: 3.93±0.10(Predicted)

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6747-6211-2μmol	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	2μmol	$85.5	2023-09-07
Life Chemicals	F6747-6211-5μmol	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	5μmol	$94.5	2023-09-07
Life Chemicals	F6747-6211-10μmol	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	10μmol	$103.5	2023-09-07
Life Chemicals	F6747-6211-20μmol	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	20μmol	$118.5	2023-09-07
Life Chemicals	F6747-6211-1mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	1mg	$81.0	2023-09-07
Life Chemicals	F6747-6211-2mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	2mg	$88.5	2023-09-07
Life Chemicals	F6747-6211-3mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	3mg	$94.5	2023-09-07
Life Chemicals	F6747-6211-4mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	4mg	$99.0	2023-09-07
Life Chemicals	F6747-6211-5mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	5mg	$103.5	2023-09-07
Life Chemicals	F6747-6211-10mg	7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one	2549063-76-3	10mg	$118.5	2023-09-07

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Related Literature

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Additional information on 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

7-Fluoro-3-{[1-(3-Methoxypyrazin-2-yl)Piperidin-4-yl]Methyl}-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 2549063-76-3, known as 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is characterized by a quinazolinone core, which serves as a versatile scaffold for various functional groups. The presence of a fluorine atom at the 7-position introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the piperidine ring substituted with a methoxy group at the pyrazine moiety adds complexity to the molecule, enhancing its potential for interactions with biological targets.

Recent studies have highlighted the importance of quinazolinone derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-cancer agents. The quinazolinone core has been shown to exhibit significant binding affinity towards various protein kinases, making it a valuable component in drug design. The fluorine substitution at the 7-position further modulates the electronic properties of the molecule, potentially improving its selectivity and potency.

The synthesis of 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to construct this complex molecule efficiently. These methods not only ensure high yields but also provide opportunities for further functionalization of the compound.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The piperidine ring and pyrazine moiety provide sites for conjugation with targeting ligands, enabling selective delivery of therapeutic agents to specific tissues or cells. This capability has significant implications for improving drug efficacy while minimizing side effects.

Moreover, computational studies have revealed that 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin